Cas no 70067-45-7 (4-isocyanatopyridine)

• Product Name: 4-isocyanatopyridine
• CAS No: 70067-45-7
• MF: C₆H₄N₂O
• MW: 120.10876083374
• MDL: MFCD08436476
• CID: 1003528
• PubChem ID: 11636796
• Update Time: 2025-04-20

4-isocyanatopyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-isocyanato-
• 4-ISOCYANATOPYRIDINE
• 4-isocyanato-pyridine
• 4-pyridine isocyanate
• 4-pyridyl isocyanate
• 4-pyridyl isothiocyanate
• AB44989
• AG-C-03527
• AGN-PC-00D563
• CTK7G9926
• pyridin-4-yl isocyanate
• 4-isocyanatopyridin
• 4-isocyanatopyridine, AldrichCPR
• AC6649
• Pyridine-4-isocyanate
• AKOS000319406
• 70067-45-7
• SCHEMBL485811
• SY083717
• Isocyanate, 4-pyridinyl
• EN300-144736
• MFCD08436476
• DB-295415
• 4-isocyanatopyridine

• MDL： MFCD08436476
• Inchi： 1S/C6H4N2O/c9-5-8-6-1-3-7-4-2-6/h1-4H
• InChI Key： IGGZHDMWZNFDBQ-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CN=CC=1

Computed Properties

• Exact Mass: 120.032362755g/mol
• Monoisotopic Mass: 120.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 160-161 ºC
• Boiling Point: 181.9±13.0 ºC (760 Torr),
• Flash Point: 63.8±19.8 ºC,
• Solubility: Slightly soluble (16 g/l) (25 º C),

4-isocyanatopyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H317-H319-H331-H334
• Warning Statement： P261-P280-P305+P351+P338-P311
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 22-23-36-42/43
• Safety Instruction： 22-26-36/37-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives